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Introduction

BP Fluor 405 Cadaverine is a highly versatile, blue-fluorescent probe essential for a variety of
cell-based assays. This molecule is an amine-reactive dye that can act as a substrate for
transglutaminases (TGs) and can be used to label proteins containing accessible carboxylic
acid groups (in the presence of an activator).[1][2] Transglutaminases are enzymes that
catalyze the formation of isopeptide bonds, playing a critical role in cellular processes such as
apoptosis, cell differentiation, and tissue regeneration.[3][4] BP Fluor 405 Cadaverine's ability
to be incorporated into proteins by these enzymes makes it a powerful tool for studying these
pathways.

Spectrally, BP Fluor 405 is optimally excited by the 407 nm or 408 nm violet laser lines, making
it compatible with standard flow cytometry and fluorescence microscopy setups.[1][5] Its
fluorescence is pH-insensitive between pH 4 and 10, ensuring stable signal generation in
various cellular environments.[2][5]

Key Applications
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» Transglutaminase Activity Assays: BP Fluor 405 Cadaverine serves as a substrate for
transglutaminases.[3] Its incorporation into target proteins, such as N,N-dimethylcasein, can
be measured to quantify enzyme activity, which is valuable for screening enzyme inhibitors
or studying enzyme kinetics.[3][6]

o Autophagy Detection: Fluorescent cadaverine derivatives are widely used as markers for
autophagic vacuoles in live cells.[7] The probe accumulates in these structures, allowing for
visualization and quantification of autophagy. However, it is important to note that some
studies suggest these probes may not be exclusively specific to macroautophagy, and
orthogonal validation with other markers (like LC3) is recommended.[8]

o Protein and Cellular Labeling: The cadaverine moiety contains a primary amine that can be
cross-linked to proteins or other cellular components. It can be used as a polar tracer and is
fixable in cells by aldehydes like formaldehyde or glutaraldehyde, allowing for subsequent
analysis.[1][2]

Data Presentation

Table 1: Spectral and Physical Properties of BP Fluor 405 Cadaverine

Property Value Reference
Excitation Maximum ~399 nm [1112]
Emission Maximum ~422 nm [1][2]
Recommended Laser Line 405 nm / 408 nm [1][5]
Extinction Coefficient ~29,000 cm—tM~1 [1112]
Solubility Water, DMSO, DMF [1]

Table 2: Recommended Starting Concentrations for Key Applications
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Application

Recommended
Concentration

Incubation Time

Notes

Autophagy Detection
(Live Cells)

50 - 100 pM

30 - 60 minutes

Optimal concentration

may vary by cell type.
[7]

Transglutaminase
Activity (In Vitro)

10 - 50 pM

30 - 120 minutes

Dependent on
enzyme and substrate

concentrations.[3]

Experimental Protocols

Protocol 1: Live-Cell Staining of Autophagic Vacuoles

This protocol provides a method for visualizing autophagy in living cells using BP Fluor 405

Cadaverine.

Materials:

Procedure:

BP Fluor 405 Cadaverine

Complete cell culture medium

Live cells cultured on glass-bottom dishes or coverslips

Fluorescence microscope with a DAPI filter set

Balanced salt solution (e.g., HBSS) or phosphate-buffered saline (PBS)

Autophagy inducer (e.g., rapamycin) or starvation medium (optional)

o Cell Seeding: Seed cells on an appropriate imaging vessel and grow overnight to allow for

adherence and recovery.

« Induction of Autophagy (Optional): To induce autophagy, replace the culture medium with
starvation medium (e.g., Earle's Balanced Salt Solution, EBSS) or treat with a known
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autophagy-inducing compound. Incubate for a period determined by your experimental
design (e.g., 2-4 hours). Include a non-induced control group.

Prepare Staining Solution: Prepare a 50 uM working solution of BP Fluor 405 Cadaverine in
the complete culture medium or buffer.

Cell Staining: Remove the medium from the cells and add the BP Fluor 405 Cadaverine

staining solution.
Incubation: Incubate the cells for 30-60 minutes at 37°C, protected from light.[9]

Washing: Gently remove the staining solution and wash the cells two to three times with pre-
warmed PBS or complete medium to remove unbound dye.

Imaging: Immediately image the cells using a fluorescence microscope equipped with a filter
set appropriate for detecting blue fluorescence (e.g., DAPI filter; EX'Em ~405/450 nm).
Autophagic vacuoles will appear as distinct punctate structures in the cytoplasm.[7]
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Workflow: Live-Cell Autophagy Staining

1. Seed and Culture Cells

2. Induce Autophagy (Optional)

3. Add BP Fluor 405 Cadaverine Solution

4. Incubate at 37°C for 30-60 min

5. Wash Cells with PBS

6. Image with Fluorescence Microscope

Click to download full resolution via product page

Caption: Experimental workflow for detecting autophagy with BP Fluor 405 Cadaverine.

Protocol 2: In Vitro Transglutaminase Activity Assay

This protocol outlines a fluorometric assay to measure the activity of transglutaminase by
guantifying the incorporation of BP Fluor 405 Cadaverine into a protein substrate.

Materials:
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» BP Fluor 405 Cadaverine

» Purified transglutaminase (e.g., guinea pig liver TG)[3]

e Amine-acceptor substrate (e.g., 1 mg/mL N,N-dimethylcasein)[3][6]

o Assay Buffer (e.g., 100 mM Tris-HCI, pH 8.0, containing 5 mM CacClz)
e Enzyme inhibitor for negative control (e.g., cystamine or EDTA)

e 96-well black microplate

o Fluorescence microplate reader

Procedure:

» Reagent Preparation: Prepare stock solutions of BP Fluor 405 Cadaverine in DMSO.
Prepare working solutions of the enzyme, substrate, and dye in the assay buffer.

e Reaction Setup: In a 96-well black microplate, add the following to each well:

o

Assay Buffer

[¢]

N,N-dimethylcasein solution

o

BP Fluor 405 Cadaverine solution (final concentration ~15 uM)[3]

[e]

For negative controls, add an inhibitor like EDTA (to chelate Ca?*) or a competitive
inhibitor.

« Initiate Reaction: Add the transglutaminase enzyme to the wells to start the reaction. The
final volume should be consistent across all wells (e.g., 100 pL).

 Incubation: Incubate the plate at 37°C for 60 minutes, protected from light. The incubation
time can be optimized based on enzyme activity.

e Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader
with excitation set to ~400 nm and emission to ~425 nm. The incorporation of the dye into
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the protein results in a fluorescence shift or intensity change.[6]

« Data Analysis: Subtract the fluorescence of the negative control (no enzyme or inhibited
enzyme) from the experimental wells to determine the net fluorescence, which is proportional
to the transglutaminase activity.

Mechanism: Transglutaminase-Mediated Labeling

Transglutaminase (TG) Protein Substrate BP Fluor 405
: (with Glutamine) Cadaverine

Catalyzes

Fluorescently Labeled

Protein

Click to download full resolution via product page

Caption: Transglutaminase catalyzes the covalent linking of BP Fluor 405 Cadaverine.

Logical Flow: Data Analysis for TG Assay

Background Fluorescence
(No-Enzyme Control)

Net Fluorescence Proportional to - Relative Enzyme
Signal y Activity
Raw Fluorescence
(Experimental Wells)

Click to download full resolution via product page

Caption: Data analysis workflow for the in vitro transglutaminase activity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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